Cas no 1702761-50-9 (2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid
• CAS No: 1702761-50-9
• MF: C₁₆H₁₃F₂NO₄
• MW: 321.27553153038
• CID: 5171427
• PubChem ID: 103663622
• Update Time: 2025-05-28

2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-2-(2,5-difluorophenyl)acetic acid
• 2-(2,5-Difluorophenyl)-2-(phenylmethoxycarbonylamino)acetic acid
• Benzeneacetic acid, 2,5-difluoro-α-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid

• Inchi： 1S/C16H13F2NO4/c17-11-6-7-13(18)12(8-11)14(15(20)21)19-16(22)23-9-10-4-2-1-3-5-10/h1-8,14H,9H2,(H,19,22)(H,20,21)
• InChI Key： JSMDBTNXFCJLCP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C(=O)O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6

Additional information on 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid (CAS: 1702761-50-9)

The compound 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid (CAS: 1702761-50-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of the benzyloxycarbonyl (Cbz) protecting group and the difluorophenyl moiety makes it a versatile intermediate for the synthesis of bioactive compounds, particularly in the context of protease inhibitors and other therapeutic agents.

Recent studies have focused on the synthesis and optimization of 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for its application in large-scale pharmaceutical production.

In addition to its synthetic utility, 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid has been explored for its biological activity. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. Researchers are particularly interested in its potential as a lead compound for the development of novel anti-inflammatory drugs. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in preclinical models.

The pharmacokinetic properties of 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid have also been a subject of recent research. Studies have aimed to assess its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its suitability as a drug candidate. Early findings indicate that the compound exhibits favorable stability and bioavailability, although additional optimization may be required to improve its metabolic stability and reduce potential toxicity.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the progress in this area. For instance, a recent partnership between a leading university and a biotech firm has resulted in the development of a novel synthetic route for 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid, which significantly reduces production costs and environmental impact. Such advancements highlight the growing importance of sustainable chemistry in drug development.

Looking ahead, the potential applications of 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid extend beyond its current uses. Researchers are exploring its incorporation into more complex molecular architectures, such as peptide mimetics and small-molecule probes, to target specific biological pathways. These endeavors could pave the way for the discovery of new therapeutic agents with improved efficacy and safety profiles.

In conclusion, the ongoing research on 2-{(benzyloxy)carbonylamino}-2-(2,5-difluorophenyl)acetic acid (CAS: 1702761-50-9) underscores its significance in the field of chemical biology and medicinal chemistry. Its unique structural properties, combined with its promising biological activity, make it a valuable candidate for further investigation. As synthetic methodologies and biological assays continue to advance, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.